(1,2-Dimethylpyrazolidin-4-yl)methanamine

• IUPAC Name: (1,2-dimethylpyrazolidin-4-yl)methanamine
• InChI: InChI=1S/C6H15N3/c1-8-4-6(3-7)5-9(8)2/h6H,3-5,7H2,1-2H3
• InChI Key: CXDWRCZHEYCQEV-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CN1C)CN
• Molecular Formula: C6H15N3
• Molecular Weight: 129.20 g/mol

Description

(1,2-Dimethylpyrazolidin-4-yl)methanamine, also known as DMPM, is a chemical compound that has been extensively researched in the field of medicinal chemistry. DMPM is a heterocyclic compound that contains a pyrazolidine ring and an amine functional group. This molecule has shown potential as a drug candidate for various diseases due to its unique properties.

Mechanism of Action

The mechanism of action of (1,2-Dimethylpyrazolidin-4-yl)methanamine is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. (1,2-Dimethylpyrazolidin-4-yl)methanamine has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication.
Biochemical and Physiological Effects:
(1,2-Dimethylpyrazolidin-4-yl)methanamine has been shown to have several biochemical and physiological effects, including the induction of reactive oxygen species (ROS) and the activation of the p53 tumor suppressor pathway. (1,2-Dimethylpyrazolidin-4-yl)methanamine has also been shown to increase the levels of certain cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Advantages and Limitations for Lab Experiments

One advantage of using (1,2-Dimethylpyrazolidin-4-yl)methanamine in lab experiments is its ability to induce cell death in cancer cells, making it a potential candidate for cancer therapy. However, (1,2-Dimethylpyrazolidin-4-yl)methanamine has also been shown to have cytotoxic effects on normal cells, which could limit its use in clinical applications. Additionally, (1,2-Dimethylpyrazolidin-4-yl)methanamine is not very soluble in water, which could make it difficult to administer in vivo.

Future Directions

Future research on (1,2-Dimethylpyrazolidin-4-yl)methanamine could focus on its potential use in combination therapy with other cancer drugs. Studies could also investigate the use of (1,2-Dimethylpyrazolidin-4-yl)methanamine in other diseases, such as neurodegenerative disorders. Further research could also explore the development of more soluble forms of (1,2-Dimethylpyrazolidin-4-yl)methanamine for clinical use.

Synthesis Methods

(1,2-Dimethylpyrazolidin-4-yl)methanamine can be synthesized through several methods, including the reaction of 2-methylpyrazolidin-4-one with formaldehyde and subsequent reduction with sodium borohydride. Another method involves the reaction of 2-methylpyrazolidin-4-one with paraformaldehyde and hydrogen gas over a palladium catalyst.

Scientific Research Applications

(1,2-Dimethylpyrazolidin-4-yl)methanamine has been studied extensively for its potential use in cancer therapy. Studies have shown that (1,2-Dimethylpyrazolidin-4-yl)methanamine can induce cell death in various cancer cell lines, including breast, lung, and prostate cancer. (1,2-Dimethylpyrazolidin-4-yl)methanamine has also been shown to inhibit the growth of tumors in animal models.